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Compound of Interest

Compound Name: 6-Chloroquinazoline

Cat. No.: B2678951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of 6-
Chloroquinazoline (CAS No. 700-78-7)[1]. As Senior Application Scientists, we understand

that robust safety protocols are not just about compliance; they are the bedrock of

reproducible, high-quality research. This document is structured to provide not just procedural

steps, but the scientific reasoning behind them, ensuring a deep understanding of the risks and

mitigation strategies associated with this compound.

Hazard Assessment and Toxidological Profile
While a comprehensive, peer-reviewed toxicological profile for 6-Chloroquinazoline is not

readily available, data from structurally similar chloroquinazoline derivatives provide a strong

basis for a conservative hazard assessment. The chloroquinazoline scaffold is a common

feature in many biologically active molecules, and its handling requires a commensurate level

of caution.

Inferred Hazards from Analogous Compounds:

Based on the Safety Data Sheets (SDSs) of related compounds such as Ethyl 6-
chloroquinazoline-2-carboxylate, 4-Chloroquinazoline, and 4-Chloro-6,7-bis(2-

methoxyethoxy)quinazoline, the primary hazards associated with 6-Chloroquinazoline are

anticipated to be:
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Skin Irritation: May cause redness, itching, and inflammation upon contact[2].

Serious Eye Irritation: Can cause significant eye damage if direct contact occurs[2].

Respiratory Tract Irritation: Inhalation of dust or fumes may lead to irritation of the respiratory

system[2][3].

Acute Oral Toxicity: Some chloroquinazoline derivatives are classified as harmful if

swallowed[3].

Hazard Identification Summary Table

Hazard
Classification

Anticipated Effect GHS Pictogram(s) Signal Word

Skin Irritant Causes skin irritation Exclamation Mark Warning

Eye Irritant
Causes serious eye

irritation
Exclamation Mark Warning

Respiratory Irritant
May cause respiratory

irritation
Exclamation Mark Warning

Acute Oral Toxicity
Potentially harmful if

swallowed
Exclamation Mark Warning

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is crucial when handling 6-Chloroquinazoline. The following

table outlines the minimum required PPE, with explanations rooted in the compound's

anticipated hazards.
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PPE Category Specification Rationale for Use

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects against accidental

splashes and airborne

particles, mitigating the risk of

serious eye irritation.

Hand Protection Nitrile or neoprene gloves.

Provides a chemical-resistant

barrier to prevent skin contact

and subsequent irritation.

Body Protection
A lab coat or a disposable

gown.

Protects against incidental

contact and contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of airborne

particles.

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a strict, methodical workflow is paramount to minimizing exposure and ensuring

experimental integrity.

Workflow for Handling 6-Chloroquinazoline
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Preparation Handling Post-Handling Disposal

Review SDS of Analogous Compounds Don Appropriate PPE Prepare & Clean Workspace Weigh Compound in Fume Hood Carefully Transfer to Reaction Vessel Clean & Decontaminate Workspace Doff & Dispose of PPE Correctly Wash Hands Thoroughly Segregate as Halogenated Organic Waste Dispose in Labeled, Sealed Container

Waste Collection

Segregation Disposal

Collect Solid 6-Chloroquinazoline Waste

Place in 'Halogenated Organic Waste' Container

Collect Contaminated PPE & Materials

Ensure Container is Labeled & Sealed Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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